Cas no 2119686-35-8 ((1S,1'S)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis((2-methoxyphenyl)(phenyl)phosphane))

• Product Name: (1S,1'S)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis((2-methoxyphenyl)(phenyl)phosphane)
• CAS No: 2119686-35-8
• MF: C₄₁H₃₆O₃P₂
• MW: 638.670272827148
• CID: 5082037
• PubChem ID: 138732479
• Update Time: 2025-07-13

(1S,1'S)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis((2-methoxyphenyl)(phenyl)phosphane) Chemical and Physical Properties

Names and Identifiers

• (1S,1'S)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis((2-methoxyphenyl)(phenyl)phosphane)
• Rel-(1S,1'S)-(9,9-dimethyl-9H-xanthene-4,5-diyl)bis((2-methoxyphenyl)(phenyl)phosphane)
• (9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[(o-methoxyphenyl)phenylphosphine]
• 2119686-35-8
• SCHEMBL21111866
• 2119686-12-1
• (S)-(2-methoxyphenyl)-[5-[(2-methoxyphenyl)-phenylphosphanyl]-9,9-dimethylxanthen-4-yl]-phenylphosphane

• Inchi： 1S/C41H36O3P2/c1-41(2)31-21-15-27-37(45(29-17-7-5-8-18-29)35-25-13-11-23-33(35)42-3)39(31)44-40-32(41)22-16-28-38(40)46(30-19-9-6-10-20-30)36-26-14-12-24-34(36)43-4/h5-28H,1-4H3/t45-,46-/m0/s1
• InChI Key： UAVRIRWLEFEGBK-ZYBCLOSLSA-N
• SMILES： [P@](C1C=CC=CC=1)(C1C=CC=CC=1OC)C1=CC=CC2=C1OC1C(=CC=CC=1C2(C)C)[P@@](C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 638.21396900g/mol
• Monoisotopic Mass: 638.21396900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 27.7